Cas no 109493-14-3 (3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-)
109493-14-3 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
CAS No:109493-14-3
MF:C14H18N4S
MW:274.384521007538
CID:1188002
Update Time:2024-08-02
3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
- 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro-
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- Inchi: 1S/C14H18N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h6-9,12H,1-5,15H2,(H,17,19)
- InChI Key: GTXXIOINQHXTQP-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(N)C=C2)N(C2CCCCC2)C(=S)N1
Computed Properties
- Exact Mass: 274.12544
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Melting Point: 249-251 °C
- Boiling Point: 420.3±47.0 °C(Predicted)
- PSA: 53.65
- pka: 8.27±0.20(Predicted)
3H-1,2,4-Triazole-3-thione,5-(4-aminophenyl)-4-cyclohexyl-2,4-dihydro- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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